Cas no 1804441-02-8 (4-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 4-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1804441-02-8
• MF: C₁₀H₇F₆N₃O
• MW: 299.172502756119
• CID: 4844389
• Update Time: 2025-05-23

4-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C10H7F6N3O/c11-9(12,13)7-3-5(4-18)8(20-10(14,15)16)6(19-7)1-2-17/h3H,1,4,18H2
• InChI Key： FTZIDMRIRKZMPN-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CN)=C(C(CC#N)=N1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 373
• XLogP3: 1.5
• Topological Polar Surface Area: 71.9

Additional information on 4-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetonitrile

Professional Introduction to 4-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1804441-02-8)

4-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS No. 1804441-02-8, represents a pivotal intermediate in the synthesis of various bioactive molecules. Its unique structural features, characterized by the presence of multiple fluorinated aromatic rings and functional groups, make it a valuable candidate for further chemical manipulation and biological evaluation.

The compound's molecular structure incorporates several key functional groups that contribute to its reactivity and potential biological activity. The aminomethyl moiety at the 4-position provides a nucleophilic site for further derivatization, while the trifluoromethoxy and trifluoromethyl groups at the 3- and 6-positions, respectively, introduce electron-withdrawing effects that can modulate the compound's electronic properties. These features are particularly relevant in the design of molecules with enhanced metabolic stability and improved binding affinity to biological targets.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents that leverage fluorinated pyridine derivatives. These compounds have shown promise in various therapeutic areas, including oncology, anti-inflammatory disorders, and central nervous system (CNS) diseases. The structural motif of 4-(aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetonitrile aligns well with this trend, as it offers a versatile platform for the synthesis of pharmacologically relevant molecules.

The utility of this compound as a building block in drug discovery has been highlighted in several cutting-edge studies. For instance, researchers have utilized it to synthesize novel kinase inhibitors, which are critical in the treatment of cancer and other chronic diseases. The introduction of fluorine atoms into these molecules has been shown to enhance their potency and selectivity by improving interactions with target enzymes. Furthermore, the aminomethyl group provides a handle for further functionalization, allowing for the creation of diverse analogs with tailored properties.

The synthesis of 4-(aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetonitrile involves multi-step organic transformations that showcase advanced synthetic methodologies. Key steps include nucleophilic substitution reactions, protection-deprotection strategies, and fluorination techniques. These synthetic routes highlight the compound's importance as a synthetic intermediate and underscore its potential applications in industrial-scale production of pharmaceuticals.

The biological activity of derivatives derived from this compound has been extensively explored in preclinical studies. Notably, researchers have reported promising results in the development of antiviral agents where fluorinated pyridines exhibit enhanced stability against enzymatic degradation. Additionally, the incorporation of fluorine atoms has been linked to improved pharmacokinetic profiles, including increased bioavailability and prolonged half-life. These findings underscore the significance of this compound in advancing therapeutic strategies.

The role of computational chemistry in optimizing derivatives of 4-(aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetonitrile cannot be overstated. Advanced modeling techniques have enabled researchers to predict the structural and electronic properties of potential analogs with high accuracy. This approach has facilitated the rapid identification of lead compounds with optimized pharmacological profiles, significantly accelerating the drug discovery process.

In conclusion, 4-(Aminomethyl)-3-()-,6-(,Trifluoromethyl)>pyridine-2-acetonitrile (CAS No.,1804441-02-8) is a multifaceted compound with substantial potential in pharmaceutical research and development. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with applications across multiple therapeutic areas. As research continues to uncover new applications for fluorinated pyridines., this compound is poised to play a pivotal role in shaping future therapeutic advancements.